Cas no 113428-57-2 ((4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane)

(4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane structure
113428-57-2 structure
Product Name:(4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane
CAS No:113428-57-2
MF:C6H11BrO2
MW:195.054341554642
MDL:MFCD07367299
CID:130168
PubChem ID:22831655
Update Time:2025-04-19

(4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane,4-(bromomethyl)-2,2-dimethyl-, (4S)-
    • 2,2-DIMETHYL-4(S)-4-BROMOMETHYL-1,3-DIOXALANE
    • (4S)-4-(BROMOMETHYL)-2 2-DIMETHYL-1 3-D&
    • (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane
    • 1,3-Dioxolane,4-(bromomethyl)-2,2-dimethyl-,(4S)-(9CI)
    • (4S)-2,2-Dimethyl-4-bromomethyl-1,3-dioxolane
    • ZOPZKFNSQYCIPP-RXMQYKEDSA-N
    • SCHEMBL935836
    • EN300-2976671
    • (S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane
    • 113428-57-2
    • MDL: MFCD07367299
    • Inchi: 1S/C6H11BrO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4H2,1-2H3/t5-/m1/s1
    • InChI Key: ZOPZKFNSQYCIPP-RXMQYKEDSA-N
    • SMILES: BrC[C@@H]1COC(C)(C)O1

Computed Properties

  • Exact Mass: 193.99423
  • Monoisotopic Mass: 193.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.359
  • Boiling Point: 192.2°C at 760 mmHg
  • Flash Point: 74.8°C
  • Refractive Index: 1.453
  • PSA: 18.46
  • LogP: 1.53280

(4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

(4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane Pricemore >>

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